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Compound of Interest

Compound Name: CU-CPT 4a

Cat. No.: B10768901 Get Quote

For researchers, scientists, and drug development professionals utilizing CU-CPT 4a, a

selective Toll-like receptor 3 (TLR3) inhibitor, adherence to proper disposal and safety protocols

is paramount to ensure a safe laboratory environment and regulatory compliance. This guide

provides essential, step-by-step logistical and safety information for the handling and disposal

of this research chemical.

Chemical and Physical Properties
A summary of key quantitative data for CU-CPT 4a is presented below for easy reference.

Property Value

Molecular Formula C₁₈H₁₃ClFNO₃S

Molecular Weight 377.81 g/mol

CAS Number 1279713-77-7

Appearance White solid

Solubility Soluble to 100 mM in DMSO

Storage Temperature -20°C
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While the Safety Data Sheet (SDS) from some suppliers states that CU-CPT 4a is not

classified as a hazardous substance or mixture, it is crucial to handle it with the standard

precautions applicable to all laboratory chemicals, as the potential hazards may not be fully

known.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use appropriate chemical-resistant gloves (inspected before use).[2]

Body Protection: Wear a lab coat or other impervious clothing.[1]

Respiratory Protection: If working with the solid form where dust may be generated, use a

suitable respirator.[1][2] Work in a well-ventilated area, preferably a chemical fume hood.[2]

Handling:

Avoid contact with eyes, skin, and clothing.[2]

Avoid the formation of dust and aerosols.[2]

Wash hands thoroughly after handling.[2]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water.[1]

Skin Contact: Wash off with soap and plenty of water.[1]

Inhalation: Move to fresh air.[1]

Ingestion: Wash out mouth with water. Do NOT induce vomiting.[1]

In all cases of exposure, consult a physician and show them the Safety Data Sheet.[1]
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Even though it may not be officially classified as hazardous, CU-CPT 4a and its containers

should be disposed of as chemical waste. Do not dispose of it in the regular trash or down the

drain.

Waste Collection:

Solid Waste: Collect unused CU-CPT 4a powder and any chemically contaminated solid

waste (e.g., weigh boats, contaminated gloves, pipette tips) in a clearly labeled, sealed

container designated for chemical waste.

Liquid Waste: Collect solutions of CU-CPT 4a (e.g., in DMSO) in a compatible, sealed,

and clearly labeled waste container. Do not mix with incompatible waste streams.

Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., ethanol or

the solvent used to make the solution). Collect the rinsate as chemical waste. Deface or

remove the original label on the empty container before disposing of it according to your

institution's guidelines for rinsed chemical containers.

Labeling:

Clearly label the waste container with "Chemical Waste" and the full chemical name: "

(2R)-2-[(3-chloro-6-fluoro-1-benzothiophene-2-carbonyl)amino]-3-phenylpropanoic acid" or

"CU-CPT 4a".

Indicate the solvent if it is a liquid waste stream.

Follow all institutional and local regulations for hazardous waste labeling.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Final Disposal:

Arrange for collection by your institution's environmental health and safety (EHS)

department or a licensed specialized disposal company.[2]
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The waste will typically be disposed of at a regulated landfill or by other approved methods

for hazardous or toxic wastes, in accordance with national and local legislation.[2]

Disposal Workflow
The following diagram outlines the decision-making process and logical flow for the proper

disposal of CU-CPT 4a.
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Caption: Workflow for the safe disposal of CU-CPT 4a.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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